2-amino-N-(4-bromophenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: 2-amino-N-(4-bromophenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C15H15BrN2OS/c16-9-5-7-10(8-6-9)18-15(19)13-11-3-1-2-4-12(11)20-14(13)17/h5-8H,1-4,17H2,(H,18,19)
• InChI Key: LFULEAQCWJNKAW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)N)C(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C15H15BrN2OS
• Molecular Weight: 351.3 g/mol

Description

The compound “2-amino-N-(4-bromophenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide” is a chemical compound that is used for research purposes. It has a molecular formula of C13H11BrN2O and a molecular weight of 291.14.

Synthesis Analysis

The synthesis of similar compounds, such as benzamides, can be achieved through the direct condensation of carboxylic acids and amines under ultrasonic irradiation in the presence of a Lewis acidic ionic liquid immobilized on diatomite earth. This method is considered green, rapid, mild, and highly efficient. The catalyst used in this process is superior and recoverable, and the reaction times are low.

Scientific Research Applications

Antibacterial and Antifungal Properties

• Biological Activity : Derivatives of 2-amino-N-(4-bromophenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide exhibit significant antibacterial and antifungal activities. These compounds, due to their molecular structure, have been found to possess these biologically active properties (Vasu, Nirmala, Chopra, Mohan, & Saravanan, 2005).

Potential in Drug Development

• Cytostatic, Antitubercular, and Anti-inflammatory Activity : Azomethine derivatives of this compound have shown potential in exhibiting cytostatic, antitubercular, and anti-inflammatory activities. These findings indicate its significant role in the development of new drugs and therapies (Chiriapkin, Kodonidi, & Larsky, 2021).

Application in Medicinal Chemistry

• Synthesis and Analysis : The synthesis and analysis of pharmacologically active azomethine derivatives of the compound have been optimized, paving the way for the identification of leading compounds with specified pharmacological properties. This is crucial for advancing medical chemistry and pharmaceutical science (Chiriapkin, Kodonidi, & Larsky, 2021).

Potential in Anticancer Research

• Antitumor Activity : Certain derivatives have shown promising results in inhibiting the growth of human tumor cells. This suggests a potential application in cancer research and the development of anti-cancer agents (Ostapiuk, Frolov, & Matiychuk, 2017).

Role in Organic Synthesis

• Chemical Synthesis : The compound and its derivatives play a significant role in organic synthesis, leading to the development of various heterocyclic compounds and contributing to advancements in synthetic chemistry (Youssef, 2009).

Antimicrobial and Anti-inflammatory Applications

• Biological Activities : Some derivatives have been evaluated for antimicrobial and anti-inflammatory properties, indicating their potential use in developing new antibiotics and non-steroidal anti-inflammatory drugs (Narayana, Ashalatha, Raj, & Kumari, 2006).